Cas no 695-87-4 (5-methoxypyrimidin-4-ol)

• Product Name: 5-methoxypyrimidin-4-ol
• CAS No: 695-87-4
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD02685611
• CID: 500713
• Update Time: 2025-08-03

5-methoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 5-methoxy- (9CI)
• 4(3H)-Pyrimidinone, 5-methoxy-
• 5-methoxy-4(3H)-pyrimidinone
• C5H6N2O2
• 4-Pyrimidinol, 5-methoxy- (6CI,8CI)
• 5-Methoxy-4(1H)-pyrimidone
• 5-Methoxy-pyrimidin-4-ol
• 5-methoxypyrimidin-4-ol
• 5-Methoxy-3H-pyrimidin-4-one
• 5-Methoxy-4(3H)-pyrimidone
• 4(1H)-Pyrimidinone, 5-methoxy- (9CI) ISO 9001：2015 REACH
• 5-Methoxy-4(1H)-pyrimidinone

• MDL： MFCD02685611
• Inchi： 1S/C5H6N2O2/c1-9-4-2-6-3-7-5(4)8/h2-3H,1H3,(H,6,7,8)
• InChI Key： WOKGGVGWBXBJPK-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C(=O)N1

Computed Properties

• Exact Mass: 126.04298
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-211 ºC (ethanol )
• Boiling Point: 251.6±20.0 °C at 760 mmHg
• Flash Point: 106.0±21.8 °C
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 55.24
• LogP: -0.22150
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 8.20±0.40(Predicted)

5-methoxypyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones